Cas no 16397-72-1 (Benzoic acid, 2-methoxy-, 2-ethylhexyl ester)

• Product Name: Benzoic acid, 2-methoxy-, 2-ethylhexyl ester
• CAS No: 16397-72-1
• MF: C₁₆H₂₄O₃
• MW: 264.359965324402
• CID: 5602248
• Update Time: 2025-04-23

Benzoic acid, 2-methoxy-, 2-ethylhexyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-methoxy-, 2-ethylhexyl ester

• Inchi： 1S/C16H24O3/c1-4-6-9-13(5-2)12-19-16(17)14-10-7-8-11-15(14)18-3/h7-8,10-11,13H,4-6,9,12H2,1-3H3
• InChI Key： HGEVMXJOPUUVOF-UHFFFAOYSA-N
• SMILES： C(OCC(CC)CCCC)(=O)C1=CC=CC=C1OC

Experimental Properties

• Density: 0.989±0.06 g/cm3(Predicted)
• Boiling Point: 351.4±15.0 °C(Predicted)

Additional information on Benzoic acid, 2-methoxy-, 2-ethylhexyl ester

Benzoic Acid, 2-Methoxy-, 2-Ethylhexyl Ester: A Comprehensive Overview

The compound with CAS No. 16397-72-1, commonly referred to as Benzoic acid, 2-methoxy-, 2-ethylhexyl ester, is a significant organic compound in the field of chemistry and materials science. This compound has garnered attention due to its unique chemical properties and diverse applications. In recent years, advancements in synthetic methodologies and material characterization techniques have further enhanced our understanding of its potential uses.

Benzoic acid, 2-methoxy-, 2-ethylhexyl ester is an ester derivative of benzoic acid, where the hydroxyl group is replaced by a methoxy group at the second position of the benzene ring. The esterification process involves the reaction of benzoic acid with a specific alcohol, in this case, 2-ethylhexanol. The resulting compound exhibits a combination of aromatic and aliphatic properties, making it versatile for various industrial applications.

Recent studies have highlighted the importance of benzoic acid derivatives in the development of advanced materials. For instance, researchers have explored the use of benzoic acid, 2-methoxy-, 2-ethylhexyl ester as a precursor for synthesizing high-performance polymers. These polymers exhibit excellent thermal stability and mechanical properties, making them suitable for applications in aerospace and automotive industries.

The chemical structure of benzoic acid, 2-methoxy-, 2-ethylhexyl ester plays a crucial role in determining its physical and chemical properties. The presence of the methoxy group introduces electron-donating effects, which influence the compound's reactivity and solubility. Additionally, the long aliphatic chain contributes to its hydrophobic nature, enhancing its compatibility with organic solvents.

From an environmental perspective, understanding the degradation pathways of benzoic acid derivatives is essential for assessing their ecological impact. Recent research has demonstrated that benzoic acid, 2-methoxy-, 2-ethylhexyl ester undergoes biodegradation under specific conditions, reducing its persistence in aquatic environments. This finding is particularly relevant for industries seeking sustainable alternatives for their chemical formulations.

In terms of synthesis, benzoic acid, 2-methoxy-, 2-ethylhexyl ester can be prepared through a variety of methods, including direct esterification and transesterification reactions. Modern techniques such as microwave-assisted synthesis have been employed to optimize reaction conditions, leading to higher yields and improved product quality.

The application landscape of benzoic acid derivatives continues to expand. For example, benzoic acid, 2-methoxy-, 2-ethylhexyl ester has been investigated as a potential additive in coatings and adhesives due to its ability to enhance adhesion strength and corrosion resistance. Furthermore, its role as a plasticizer in polymer systems has been explored in recent studies.

Recent advancements in analytical techniques have also provided deeper insights into the molecular behavior of benzoic acid derivatives. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have enabled precise characterization of these compounds at the molecular level.

In conclusion, Benzoic acid, 2-methoxy-, 2-ethylhexyl ester (CAS No.16397-72-1) stands out as a valuable compound with promising applications across multiple domains. Its unique chemical properties and versatile functionality make it an area of ongoing research interest. As scientific understanding continues to evolve, this compound is expected to play an increasingly important role in both industrial and academic settings.